4-Iodo-2-methoxybenzonitrile
Overview
Description
4-Iodo-2-methoxybenzonitrile is a chemical compound with the molecular formula C8H6INO . It is a solid substance and is used in various chemical reactions .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, 1-Benzyloxy-2-iodo-4-tert-octylbenzene was synthesized from 4-tert-octylphenol via bromination, benzyl protection, and halogen exchange reaction . The effects of solvents and ligands in the halogen exchange reaction were studied in detail .Molecular Structure Analysis
The molecular structure of 4-Iodo-2-methoxybenzonitrile consists of an iodine atom (I) attached to the second carbon of a benzene ring, a methoxy group (-OCH3) attached to the fourth carbon, and a nitrile group (-CN) attached to the sixth carbon .Physical And Chemical Properties Analysis
4-Iodo-2-methoxybenzonitrile is a solid substance . It has a molecular weight of 259.05 .Scientific Research Applications
Electrochemistry and Redox Processes
The presence of iodine in the compound allows for redox reactions. Researchers study its electrochemical behavior, including oxidation and reduction processes. Applications range from energy storage devices (batteries) to catalysis.
For more technical details, you can find information about 4-Iodo-2-methoxybenzonitrile on Sigma-Aldrich’s website . Additionally, if you’d like to explore related compounds, consider looking into 5-Iodo-2-methoxybenzonitrile and its derivatives. These compounds share similar structural features and may have overlapping applications.
!4-Iodo-2-methoxybenzonitrile Image: Chemical structure of 4-Iodo-2-methoxybenzonitrile
Safety and Hazards
Mechanism of Action
Mode of Action
It’s worth noting that the iodine atom in the compound could potentially undergo electrophilic substitution reactions, while the nitrile group could participate in nucleophilic addition reactions .
Biochemical Pathways
Action Environment
The action, efficacy, and stability of 4-Iodo-2-methoxybenzonitrile could be influenced by various environmental factors. For instance, the pH of the environment could affect the compound’s ionization state and, consequently, its reactivity . Additionally, the presence of other molecules could influence the compound’s stability and reactivity through various interactions .
properties
IUPAC Name |
4-iodo-2-methoxybenzonitrile |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6INO/c1-11-8-4-7(9)3-2-6(8)5-10/h2-4H,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JIICJFZGXGZQNE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1)I)C#N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6INO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
259.04 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Iodo-2-methoxybenzonitrile | |
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